3-(2-chloro-6-fluorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-(1,1-dioxothiolan-3-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H14ClFN2O4S/c1-8-12(15(20)18-9-5-6-24(21,22)7-9)14(19-23-8)13-10(16)3-2-4-11(13)17/h2-4,9H,5-7H2,1H3,(H,18,20)
• InChI Key: FPODAPDTEHNPMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC3CCS(=O)(=O)C3
• Molecular Formula: C15H14ClFN2O4S
• Molecular Weight: 372.8 g/mol

Description

3-(2-chloro-6-fluorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C15H14ClFN2O4S and its molecular weight is 372.8. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chloro-6-fluorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chloro-6-fluorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antipathogenic Activity of Thiourea Derivatives : Research has demonstrated the synthesis of acylthioureas with significant antimicrobial activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest the potential for developing novel antimicrobial agents with antibiofilm properties, which might be relevant for compounds with similar structural motifs (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis and Characterization for Biological Applications

• Synthesis and Analytical Characterization : Studies have shown the synthesis and characterization of novel compounds for potential pharmacological use, indicating the importance of thorough chemical analysis in drug development. This includes structural confirmation through spectroscopic methods and the exploration of biological activities (McLaughlin et al., 2016).

Antitubercular and Antibacterial Activities

• Design and Synthesis for Antitubercular and Antibacterial Effects : A series of carboxamide derivatives demonstrated potent antitubercular and antibacterial activities, surpassing reference drugs like Pyrazinamide and Streptomycin. These results highlight the therapeutic potential of novel synthetic compounds in treating bacterial infections, suggesting a possible area of application for similar chemical entities (Bodige et al., 2020).

Antiviral and Cytotoxic Activities

• Synthesis and Biological Evaluation for Antiviral Properties : Research into pyrazole- and isoxazole-based heterocycles has identified compounds with significant anti-HSV-1 activity, offering insights into the design of antiviral agents. This underscores the potential of structurally similar compounds in antiviral research (Dawood et al., 2011).